3-Acetoxy-27-hydroxy-20(29)-lupen-28-oic acid methyl ester
3-Acetoxy-27-hydroxy-20(29)-lupen-28-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
263844-80-0
VCID:
VC0014984
InChI:
InChI=1S/C33H52O5/c1-20(2)22-11-16-32(28(36)37-8)17-18-33(19-34)23(27(22)32)9-10-25-30(6)14-13-26(38-21(3)35)29(4,5)24(30)12-15-31(25,33)7/h22-27,34H,1,9-19H2,2-8H3/t22-,23+,24-,25+,26?,27+,30-,31+,32-,33-/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)CO)C)(C)C)OC(=O)C)C)C(=O)OC
Molecular Formula:
C33H52O5
Molecular Weight:
528.774
3-Acetoxy-27-hydroxy-20(29)-lupen-28-oic acid methyl ester
CAS No.: 263844-80-0
Reference Standards
VCID: VC0014984
Molecular Formula: C33H52O5
Molecular Weight: 528.774
| CAS No. | 263844-80-0 |
|---|---|
| Product Name | 3-Acetoxy-27-hydroxy-20(29)-lupen-28-oic acid methyl ester |
| Molecular Formula | C33H52O5 |
| Molecular Weight | 528.774 |
| IUPAC Name | methyl (1R,3aS,5aS,5bR,7aR,11aR,11bR,13aR,13bR)-9-acetyloxy-5a-(hydroxymethyl)-5b,8,8,11a-tetramethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylate |
| Standard InChI | InChI=1S/C33H52O5/c1-20(2)22-11-16-32(28(36)37-8)17-18-33(19-34)23(27(22)32)9-10-25-30(6)14-13-26(38-21(3)35)29(4,5)24(30)12-15-31(25,33)7/h22-27,34H,1,9-19H2,2-8H3/t22-,23+,24-,25+,26?,27+,30-,31+,32-,33-/m0/s1 |
| Standard InChIKey | XQEGNJRCYISSOX-DBWROOMJSA-N |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)CO)C)(C)C)OC(=O)C)C)C(=O)OC |
| Appearance | Cryst. |
| Last Modified | Aug 20 2021 |
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